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Cat. No.: B1405386 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Zuranolone (also known as SAGE-217 or by its brand name Zurzuvae) is a pioneering

neuroactive steroid that has garnered significant attention for its novel mechanism of action

and rapid antidepressant effects. It is a positive allosteric modulator of the GABA-A receptor,

offering a new therapeutic avenue for postpartum depression (PPD). This technical guide

provides a comprehensive overview of the chemical architecture of Zuranolone and a detailed

account of its synthetic pathway, tailored for professionals in the field of drug discovery and

development.

Chemical Structure
Zuranolone is a synthetic analog of the endogenous neurosteroid allopregnanolone. Its

chemical structure is that of a 19-norpregnane steroid, characterized by a specific arrangement

of functional groups that contribute to its pharmacological activity and pharmacokinetic profile.

Systematic IUPAC Name: 1-[2-[(3R,5R,8R,9R,10S,13S,14S,17S)-3-hydroxy-3,13-dimethyl-

2,4,5,6,7,8,9,10,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]-2-

oxoethyl]pyrazole-4-carbonitrile.[1]
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Steroid Core: A 19-norpregnane skeleton, which is a pregnane steroid missing a methyl

group at the C-10 position.

3α-hydroxy, 3β-methyl Group: A hydroxyl group at the 3α position and a methyl group at the

3β position of the A-ring are crucial for its interaction with the GABA-A receptor.

20-oxo Group: A ketone functional group at the C-20 position.

21-pyrazole-4-carbonitrile Moiety: A distinguishing feature is the attachment of a 4-cyano-1H-

pyrazol-1-yl group at the C-21 position, which plays a significant role in its potency and oral

bioavailability.

Physicochemical and Structural Properties
Property Value Reference

Molecular Formula C₂₅H₃₅N₃O₂ [2][3]

Molecular Weight 409.57 g/mol [2][3]

CAS Number 1632051-40-1 [3]

Appearance
White to off-white, non-

hygroscopic, crystalline solid
[2]

Stereochemistry

Defined stereocenters at

positions 3, 5, 8, 9, 10, 13, 14,

and 17

[1]

Synthesis of Zuranolone
The synthesis of Zuranolone is a multi-step process that begins with a readily available steroid

precursor. The following pathway has been compiled from patent literature and medicinal

chemistry publications.
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19-Norandrostenedione (I) 5β-Estrane-3,17-dione (II)
H₂, Pd/C, HBr, THF

(3α,5β)-3-hydroxy-3-methylestran-17-one (IV)MeMgBr, MAD, Toluene/THF, -60°C (3α,5β)-3-methyl-19-norpregn-17-en-3-ol (VI)
EtP⁺Ph₃Br⁻, t-BuOK, THF, 60°C

Secondary Alcohol (VII)

1. BH₃·Me₂S
2. NaOH, H₂O₂

Methylketone (VIII)PCC, DCM Bromo Compound (IX)
Br₂, HBr, MeOH

Zuranolone
Pyrazole-4-carbonitrile (X), K₂CO₃, THF

Reaction Setup

Work-up and Isolation

Purification and Analysis

Combine Reactants and Solvents

Establish Reaction Conditions
(Temperature, Atmosphere)

Monitor Reaction Progress (TLC, LC-MS)

Quench Reaction

Liquid-Liquid Extraction

Dry Organic Layer

Solvent Evaporation

Column Chromatography / Recrystallization

Characterization (NMR, MS)

Purity Analysis (HPLC)

Pure Intermediate

Proceed to Next Step
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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